Cas no 131844-32-1 (Trans-2-(2-fluorophenyl)cyclopropan-1-amine)

• Product Name: Trans-2-(2-fluorophenyl)cyclopropan-1-amine
• CAS No: 131844-32-1
• MF: C₉H₁₀FN
• MW: 151.180805683136
• CID: 5265670
• PubChem ID: 39235309
• Update Time: 2025-05-20

Trans-2-(2-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Trans-2-(2-fluorophenyl)cyclopropan-1-amine
• J3.553.153J
• 2alpha-(2-Fluorophenyl)cyclopropane-1beta-amine
• (1R,2S)-2-(2-fluorophenyl)cyclopropan-1-amine
• Cyclopropanamine, 2-(2-fluorophenyl)-, (1R,2S)-rel-

• Inchi： 1S/C9H10FN/c10-8-4-2-1-3-6(8)7-5-9(7)11/h1-4,7,9H,5,11H2/t7-,9+/m0/s1
• InChI Key： ZIOFMQVJOFSLSH-IONNQARKSA-N
• SMILES： [C@@H]1(N)C[C@H]1C1=CC=CC=C1F

Computed Properties

• Exact Mass: 151.079727485g/mol
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Trans-2-(2-fluorophenyl)cyclopropan-1-amine

Trans-2-(2-fluorophenyl)cyclopropan-1-amine: A Comprehensive Overview

Trans-2-(2-fluorophenyl)cyclopropan-1-amine, identified by the CAS registry number 131844-32-1, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its cyclopropane ring and fluorophenyl substituent, exhibits intriguing chemical properties and potential bioactivity, making it a subject of extensive research in recent years.

The molecular structure of Trans-2-(2-fluorophenyl)cyclopropan-1-amine consists of a cyclopropane ring fused with an amine group and a fluorophenyl substituent. The trans configuration of the substituents on the cyclopropane ring imparts unique stereochemical properties, which are crucial for its interactions with biological systems. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic and pharmacodynamic profiles.

One of the most notable aspects of this compound is its potential as a building block in drug discovery. Researchers have explored its role in synthesizing bioactive molecules, particularly those targeting G-protein coupled receptors (GPCRs). The fluorophenyl group, known for its lipophilic nature, enhances the compound's ability to cross cellular membranes, making it a promising candidate for drug delivery systems.

In terms of synthesis, Trans-2-(2-fluorophenyl)cyclopropan-1-amine can be prepared via various routes, including cycloaddition reactions and transition metal-catalyzed processes. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for studying stereo-specific biological activities.

The compound's reactivity is another area of intense research interest. Its cyclopropane ring, being highly strained, exhibits reactivity towards electrophiles and nucleophiles under specific conditions. This property has been exploited in developing novel synthetic pathways for complex molecules, including natural product analogs.

From a pharmacological perspective, Trans-2-(2-fluorophenyl)cyclopropan-1-amine has shown potential as a lead compound in the development of anti-inflammatory and analgesic agents. Preclinical studies suggest that it may modulate pain pathways through interactions with ion channels and neurotransmitter systems.

In conclusion, Trans-2-(2-fluorophenyl)cyclopropan-1-amine, with its distinctive structure and versatile reactivity, continues to be a focal point in chemical research. Its applications span from drug discovery to advanced materials science, underscoring its significance in contemporary chemistry.